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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate

Cat. No.: B15549054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl 11-eicosenoate is a cholesterol ester, a class of lipids crucial for the transport and

storage of cholesterol in biological systems. Comprising a cholesterol molecule esterified to 11-

eicosenoic acid, this compound's physical properties are of significant interest in the fields of

biochemistry, drug delivery, and materials science. Its molecular structure, combining the rigid

steroid nucleus of cholesterol with a long, unsaturated fatty acyl chain, gives rise to complex

thermal behavior and self-assembly characteristics. This technical guide provides a

comprehensive overview of the known physical properties of Cholesteryl 11-eicosenoate,

detailed experimental protocols for its characterization, and insights into its role in biological

signaling pathways.

Core Physical and Chemical Properties
While specific experimental data for Cholesteryl 11-eicosenoate is limited in publicly

accessible literature, key properties can be compiled from supplier data and analogous

compounds. The thermotropic behavior, in particular, is critical for understanding its phase

transitions, which influence its biological function and potential applications.
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Data Presentation: Physical and Chemical Properties of Cholesteryl 11-eicosenoate

Property Value Source/Comment

Chemical Name Cholesteryl (11Z)-eicosenoate IUPAC Nomenclature

Synonyms Cholesteryl cis-11-eicosenoate

CAS Number 70832-37-0 [1]

Molecular Formula C47H82O2 [1]

Molecular Weight 679.15 g/mol [1]

Physical State Solid at room temperature[1]

Storage Temperature -20°C [1]

Crystal to Liquid Crystal

Transition Temperature
19.8 °C

Secondary source data;

requires experimental

verification.[2]

Liquid Crystal to Isotropic

Liquid Transition Temperature
38.1 °C

Secondary source data;

requires experimental

verification.[2]

Boiling Point Data not available

Expected to be very high and

likely to decompose before

boiling under atmospheric

pressure.

Solubility Data not available

Expected to be soluble in

nonpolar organic solvents like

chloroform, dichloromethane,

and hexane, and sparingly

soluble in more polar solvents

like methanol and ethanol.
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Cholesterol Metabolism and Cholesteryl Ester
Formation
The synthesis of cholesteryl esters is an integral part of cholesterol metabolism, primarily

serving to convert excess free cholesterol into a more readily storable form. This process is

catalyzed by the enzyme Acyl-CoA Cholesterol Acyltransferase (ACAT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15549054?utm_src=pdf-custom-synthesis#bc-rfq
https://www.larodan.com/product/cholesteryl-11-eicosenoate/
https://www.mriquestions.com/uploads/3/4/5/7/34572113/cholesterol_esters_1-s2.0-016378278490002x-main.pdf
https://www.benchchem.com/product/b15549054/docs#an-in-depth-technical-guide-to-the-physical-properties-of-cholesteryl-11-eicosenoate
https://www.benchchem.com/product/b15549054/docs#an-in-depth-technical-guide-to-the-physical-properties-of-cholesteryl-11-eicosenoate
https://www.benchchem.com/product/b15549054/docs#an-in-depth-technical-guide-to-the-physical-properties-of-cholesteryl-11-eicosenoate
https://www.benchchem.com/product/b15549054/docs#an-in-depth-technical-guide-to-the-physical-properties-of-cholesteryl-11-eicosenoate
https://www.benchchem.com/product/b15549054?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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